Cas no 59733-98-1 (Diphosphoric acid,P-[2-[3-[(4-amino-2-methyl-5-pyrimidinyl)methyl]-2,3-dihydro-4-methyl-2-thioxo-5-thiazolyl]ethyl]ester)

• Product Name: Diphosphoric acid,P-[2-[3-[(4-amino-2-methyl-5-pyrimidinyl)methyl]-2,3-dihydro-4-methyl-2-thioxo-5-thiazolyl]ethyl]ester
• CAS No: 59733-98-1
• MF: C₁₂H₁₈N₄O₇P₂S₂
• MW: 456.371441364288
• CID: 369274
• PubChem ID: 173694
• Update Time: 2025-04-19

Diphosphoric acid,P-[2-[3-[(4-amino-2-methyl-5-pyrimidinyl)methyl]-2,3-dihydro-4-methyl-2-thioxo-5-thiazolyl]ethyl]ester Chemical and Physical Properties

Names and Identifiers

• Diphosphoric acid,P-[2-[3-[(4-amino-2-methyl-5-pyrimidinyl)methyl]-2,3-dihydro-4-methyl-2-thioxo-5-thiazolyl]ethyl]ester
• 2-[3-[(4-amino-2-methylpyrimidin-5-yl)methyl]-4-methyl-2-sulfanylidene-1,3-thiazol-5-yl]ethyl phosphono hydrogen phosphate
• thiamine thiothiazolone pyrophosphate
• Diphosphoric acid, mono(2-(3-((4-amino-2-methyl-5-pyrimidinyl)methyl)-2,3-dihydro-4-methyl-2-thioxo-5-thiazolyl)ethyl) ester
• 59733-98-1
• DTXSID30208451

• Inchi： 1S/C12H18N4O7P2S2/c1-7-10(3-4-22-25(20,21)23-24(17,18)19)27-12(26)16(7)6-9-5-14-8(2)15-11(9)13/h5H,3-4,6H2,1-2H3,(H,20,21)(H2,13,14,15)(H2,17,18,19)
• InChI Key： SYRCOKXTJAASDE-UHFFFAOYSA-N
• SMILES： S1C(N(CC2=CN=C(C)N=C2N)C(C)=C1CCOP(=O)(O)OP(=O)(O)O)=S

Computed Properties

• Exact Mass: 456.00944
• Monoisotopic Mass: 456.009
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 703
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 226Ų

Experimental Properties

• Density: 1.71
• Boiling Point: 722.3°C at 760 mmHg
• Flash Point: 390.6°C
• Refractive Index: 1.686
• PSA: 168.33
• LogP: 2.01530